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Compound of Interest

Compound Name: Camaric acid

Cat. No.: B15562909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Camaric acid, with a primary

focus on the extensively researched p-Coumaric acid, as a promising lead compound in drug

discovery. This document details its biological activities, outlines experimental protocols for its

evaluation, and presents key quantitative data to guide further research and development.

Introduction
Initially, it is crucial to distinguish between two compounds that may be referred to as "Camaric
acid". One is a pentacyclic triterpenoid isolated from the Lantana genus, which has shown

some anti-inflammatory and antimicrobial properties. However, the vast body of research

relevant to lead compound discovery is centered on p-Coumaric acid (4-hydroxycinnamic acid),

a phenolic compound widely distributed in the plant kingdom.[1][2] Due to its diverse and

potent biological activities, including anticancer, anti-inflammatory, antioxidant, and

antimicrobial effects, p-Coumaric acid has emerged as a significant lead compound for the

development of novel therapeutics.[3][4][5] This document will primarily focus on p-Coumaric

acid and its derivatives.

Data Presentation: Quantitative Biological Activity
The following tables summarize the quantitative data on the biological activities of both the

triterpenoid Camaric acid and, more extensively, p-Coumaric acid and its derivatives.
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Table 1: Biological Activity of Camaric Acid
(Triterpenoid)

Activity Type Parameter Value Target/Model Reference

Anti-

inflammatory
IC₅₀ 0.67 mg/ear

TPA-induced

mouse ear

edema

Antimicrobial MIC 4.88 µg/mL Escherichia coli

MIC 9.76 µg/mL
Pseudomonas

aeruginosa

MIC 19.5 µg/mL
Staphylococcus

aureus

MIC 19.5 µg/mL Bacillus cereus

MIC 19.5 µg/mL Candida albicans

Cytotoxicity LC₅₀ 4.1 µg/mL
Brine shrimp

larvae

Table 2: Anticancer Activity of p-Coumaric Acid and its
Derivatives
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Compound Cell Line Assay IC₅₀/EC₅₀ Reference

p-Coumaric acid
HCT-15 (colon

cancer)
Antiproliferative 1400 µmol/L

p-Coumaric acid
HT-29 (colon

cancer)
Antiproliferative 1600 µmol/L

p-Coumaric acid
HT-29 (colon

cancer)

MTT Assay (Day

1)
150 µM

p-Coumaric acid
HT-29 (colon

cancer)

MTT Assay (Day

3)
125 µM

p-Coumaric acid
HT-29 (colon

cancer)

MTT Assay (Day

5)
100 µM

4-O-(2″-O-

Acetyl-6″-O-p-

coumaroyl-D-

glucopyranosyl)-

p-CA

A549 (lung

cancer)
Anti-proliferative 37.73 µg/mL

4-O-(2″-O-

Acetyl-6″-O-p-

coumaroyl-D-

glucopyranosyl)-

p-CA

NCI-H1299 (lung

cancer)
Anti-proliferative 50.6 µg/mL

4-O-(2″-O-

Acetyl-6″-O-p-

coumaroyl-D-

glucopyranosyl)-

p-CA

HCC827 (lung

cancer)
Anti-proliferative 62.0 µg/mL

o-Coumaric acid
MCF-7 (breast

cancer)

Chemopreventiv

e
4.95 mM

Table 3: Antimicrobial Activity of p-Coumaric Acid
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Target
Organism

Type MIC MBC Reference

Alicyclobacillus

acidoterrestris

(vegetative cells)

Gram-positive

Bacteria
0.2 mg/mL 0.2 mg/mL

Alicyclobacillus

acidoterrestris

(spores)

Gram-positive

Bacteria
0.2 mg/mL >1.6 mg/mL

Escherichia coli
Gram-negative

Bacteria
1 mg/mL -

Various bacterial

pathogens

Gram-positive &

Gram-negative
10 - 80 µg/mL -

Signaling Pathways Modulated by p-Coumaric Acid
p-Coumaric acid exerts its therapeutic effects by modulating several key signaling pathways

involved in cell survival, proliferation, and inflammation.
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p-Coumaric Acid

Bcl-2
(Anti-apoptotic)Inhibits

Bax
(Pro-apoptotic)

Activates

Mitochondrion

Inhibits permeabilization

Promotes permeabilization

Cytochrome cRelease Caspase-9Activates Caspase-3Activates ApoptosisExecutes

Cytoplasm

Nucleus

p-Coumaric Acid

Keap1

Inhibits

Nrf2

Sequesters &
Promotes Degradation

Nrf2

Translocation

Antioxidant Response Element (ARE)

Antioxidant Enzymes
(e.g., HO-1, NQO1)

Induces Transcription

Binds to
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p-Coumaric Acid 3-(4-hydroxyphenyl)
acryloyl chloride

+ SOCl₂

Thionyl Chloride

p-Coumaric Acid Amide
+ Amine, Base

Amine/Aniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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